molecular formula C23H24N2O5S B3468317 1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine

1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine

Cat. No. B3468317
M. Wt: 440.5 g/mol
InChI Key: GCBOLRUONPKPTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine, also known as DNBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DNBP is a piperazine derivative that has been synthesized using a variety of methods, and it has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine is not fully understood. However, it has been suggested that this compound may exert its effects through the modulation of the activity of certain enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to modulate the activity of the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in the regulation of cell growth, differentiation, and survival.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, this compound has been found to exhibit antioxidant and neuroprotective effects. This compound has also been found to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound also exhibits good solubility in aqueous and organic solvents, which makes it suitable for a variety of experimental conditions. However, this compound has certain limitations. For example, it has been found to exhibit low bioavailability and poor pharmacokinetic properties, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine. One area of research involves the development of more potent and selective analogs of this compound for use as therapeutic agents. Another area of research involves the exploration of the mechanism of action of this compound and its potential targets in the body. Additionally, the development of new methods for the detection of this compound and its metabolites in biological samples may facilitate the study of its pharmacokinetics and pharmacodynamics. Finally, the investigation of the potential toxicological effects of this compound and its metabolites is an important area of research that should be pursued.

Scientific Research Applications

1-(2,3-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine has been studied for its potential applications in scientific research. One area of research involves the use of this compound as a fluorescent probe for the detection of metal ions. This compound has been found to selectively bind to copper ions, and its fluorescence is quenched upon binding. This property has been exploited for the development of a sensitive and selective method for the detection of copper ions in aqueous solutions.
Another area of research involves the use of this compound as a potential therapeutic agent. This compound has been found to exhibit anti-inflammatory and analgesic effects in animal models, and it has been suggested as a potential candidate for the treatment of inflammatory and pain-related disorders.

properties

IUPAC Name

(2,3-dimethoxyphenyl)-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N2O5S/c1-29-21-9-5-8-20(22(21)30-2)23(26)24-12-14-25(15-13-24)31(27,28)19-11-10-17-6-3-4-7-18(17)16-19/h3-11,16H,12-15H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCBOLRUONPKPTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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